Cas no 1355182-41-0 (1-Butyl-2-thiophen-3-yl-pyrrolidine)

• Product Name: 1-Butyl-2-thiophen-3-yl-pyrrolidine
• CAS No: 1355182-41-0
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5218065
• Update Time: 2025-06-30

1-Butyl-2-thiophen-3-yl-pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-2-thiophen-3-yl-pyrrolidine

• Inchi： 1S/C12H19NS/c1-2-3-7-13-8-4-5-12(13)11-6-9-14-10-11/h6,9-10,12H,2-5,7-8H2,1H3
• InChI Key： JDDFGCZBYFSKCW-UHFFFAOYSA-N
• SMILES： N1(CCCC)CCCC1C1C=CSC=1

Computed Properties

• Exact Mass: 209.124
• Monoisotopic Mass: 209.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5A^2

Additional information on 1-Butyl-2-thiophen-3-yl-pyrrolidine

Introduction to 1-Butyl-2-thiophen-3-yl-pyrrolidine (CAS No. 1355182-41-0)

1-Butyl-2-thiophen-3-yl-pyrrolidine (CAS No. 1355182-41-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a butyl group, a thiophene ring, and a pyrrolidine moiety. These structural elements contribute to its potential pharmacological properties and biological activities, making it a subject of interest for various applications.

The chemical structure of 1-Butyl-2-thiophen-3-yl-pyrrolidine is composed of a five-membered pyrrolidine ring fused to a thiophene ring, with a butyl substituent attached to the nitrogen atom of the pyrrolidine ring. This combination of functional groups provides the molecule with a diverse range of chemical and physical properties, including solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other biomedical applications.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 1-Butyl-2-thiophen-3-yl-pyrrolidine. Studies have shown that this compound exhibits significant activity in various biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-Butyl-2-thiophen-3-yl-pyrrolidine effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Furthermore, research has also focused on the neuroprotective properties of 1-Butyl-2-thiophen-3-yl-pyrrolidine. A study conducted by a team of researchers at the University of California found that this compound exhibited neuroprotective effects in models of neurodegenerative diseases. The compound was shown to reduce oxidative stress and protect neurons from damage induced by various stressors. These findings highlight the potential of 1-Butyl-2-thiophen-3-yl-pyrrolidine as a candidate for the development of novel therapeutic agents for neurological disorders.

The pharmacokinetic properties of 1-Butyl-2-thiophen-3-yl-pyrrolidine have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its biological activities and pharmacokinetic properties, the safety profile of 1-Butyl-2-thiophen-3-yl-pyrrolidine has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the further development of 1-Butyl-2-thiophen-3-yl-pyrrolidine as a safe and effective therapeutic agent.

The synthetic route for producing 1-Butyl-2-thiophen-3-yl-pyrrolidine has been optimized to ensure high yields and purity. Various synthetic methods have been reported in the literature, including multistep syntheses involving coupling reactions and cyclization steps. The choice of synthetic route depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, which is crucial for its commercial production.

In conclusion, 1-Butyl-2-thiophen-3-yl-pyrrolidine (CAS No. 1355182-41-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers it with favorable pharmacological properties, making it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its mechanisms of action and optimize its use in various medical conditions.